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Compound of Interest

Compound Name: Luvangetin

Cat. No.: B162081

Providing essential safety and logistical information for the proper handling and disposal of
Luvangetin is critical for ensuring laboratory safety and environmental protection. Due to the
limited specific data on the toxicological and environmental properties of Luvangetin, a
cautious approach to its disposal is mandatory. This guide offers procedural, step-by-step
guidance based on general best practices for chemical waste management.

Chemical and Physical Properties of Luvangetin

A summary of the key quantitative data for Luvangetin is presented below. Understanding
these properties is the first step in safe handling and disposal.

Property Value Source
Molecular Formula C15H1404 [1112][3][4]
Molecular Weight 258.27 g/mol [1][2][4]
Purity >98% [4][5]
Appearance Powder [2][4]
CAS Number 483-92-1 [1][2][3][6]

Note: A Safety Data Sheet (SDS) for Luvangetin indicates that its toxicological properties have
not been thoroughly investigated[7]. Therefore, it should be handled as a potentially hazardous
substance.
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Experimental Protocols: Luvangetin Disposal
Procedure

In the absence of specific disposal protocols for Luvangetin, the following general procedure
for the disposal of research chemicals with unknown hazards should be strictly followed. This
protocol is based on standard laboratory hazardous waste management principles.

Objective: To safely dispose of Luvangetin waste while minimizing risk to personnel and the
environment.

Materials:

Waste Luvangetin (solid or in solution)

Designated hazardous waste container (sealable, chemically compatible)

Hazardous waste labels

Personal Protective Equipment (PPE):

o Safety goggles or face shield

o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

Procedure:

o Personal Protective Equipment (PPE): Before handling Luvangetin waste, ensure all
required PPE is worn to prevent skin and eye contact[7].

o Waste Segregation:

o Solid Waste: Collect solid Luvangetin waste, including contaminated items like weighing
paper or pipette tips, in a designated, sealable hazardous waste container.

o Liquid Waste: Collect solutions containing Luvangetin in a separate, sealable, and
chemically compatible hazardous waste container. Do not mix with other waste streams
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unless compatibility is confirmed.

o Container Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name "Luvangetin,” and the approximate concentration and quantity. Avoid
using abbreviations or chemical formulas.

o Indicate the date when the waste was first added to the container.

o Storage:

o Keep the waste container tightly sealed except when adding waste.

o Store the container in a designated and secure satellite accumulation area within the
laboratory. This area should be away from general traffic and incompatible materials.

e Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Crucially, do not dispose of Luvangetin down the drain or in the regular trash[7]. The SDS
explicitly warns against allowing it to enter soil or surface water[7].

o Empty Containers:

o Thoroughly rinse empty Luvangetin containers three times with a suitable solvent.

o Collect the rinsate as hazardous liquid waste.

o After rinsing, deface the original label on the container before disposing of it in the
appropriate solid waste stream, as per your institution's guidelines[8].

e Spill Management:

o In case of a spill, avoid breathing dust or vapors[7].

o Wear appropriate PPE.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b162081?utm_src=pdf-body
https://www.benchchem.com/product/b162081?utm_src=pdf-body
https://static.cymitquimica.com/products/3D/pdf/sds-AAA48392.pdf
https://static.cymitquimica.com/products/3D/pdf/sds-AAA48392.pdf
https://www.benchchem.com/product/b162081?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://static.cymitquimica.com/products/3D/pdf/sds-AAA48392.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o For solid spills, carefully sweep or scoop the material into a hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent and place it in the hazardous
waste container.

o Clean the spill area thoroughly.

Luvangetin Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Luvangetin,
emphasizing a cautious approach due to the lack of comprehensive safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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